Cas no 8015-61-0 (Aloin(mixture of A&B))
Aloin(mixture of A&B) structure
Product Name:Aloin(mixture of A&B)
Aloin(mixture of A&B) Chemical and Physical Properties
Names and Identifiers
-
-  
- ALOIN, POWDER
- Aloin A
- Aloin(mixture of A&B)
- Aloin B
- aloin
- Isobarbaloin
- 69VIB0J2WK
- Aloinum
- Aloin [BAN]
- 10-(1',5'-Anhydr
- 1,8-dihydroxy-3-(hydroxymethyl)-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-9,10-dihydroanthracen-9-one
- 20226-90-8
- 73649-93-1
- 1,8-dihydroxy-3-(hydroxymethyl)-10-(3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)anthracen-9(10H)-one
- NSC-374117
- 1,8-dihydroxy-3-(hydroxymethyl)-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-10H-anthracen-9-one
- SBI-0653841.0001
- NSC374117
- 10-Glucopyranosyl-1,8-dihydroxy-3-(hydroxymethyl)-9(10H)-anthracenone
- NCI60_001856
- Barbaloin
- NCI60_003874
- ANTHRONE,8-DIHYDROXY-3-(HYDROXYMETHYL)
- 1,5-anhydro-1-[4,5-dihydroxy-2-(hydroxymethyl)-10-oxo-9,10-dihydroanthracen-9-yl]hexitol
- MLS006011832
- Jafaloin
- BCP25762
- Ugandaloin
- 1ST40099
- AFHJQYHRLPMKHU-UHFFFAOYSA-N
- Aloin-B;Isobarbaloin
- NSC631263
- VS-08686
- 8015-61-0
- SCHEMBL13990758
- NSC-374116
- STL146381
- Socaloin
- ALOINE B
- 10-b-D-Glucopyranosyl-1,8-dihydroxy-3-(hydroxymethyl)-9(10H)-anthracenone, 9CI
- DTXSID70859643
- NSC407305
- Aloin-A
- ALOINE A
- CHEMBL123026
- AKOS005720865
- SMR004703497
- 5133-19-7
- Aloin-A; Barbaloin-A;Barbaloin
- BCP13735
- Aloin-A; Barbaloin-A;Isobarbaloin
- NSC-227189
- BBL028189
- 9(10H)-Anthracenone, 10-D-glucopyranosyl-1,8-dihydroxy-3-(hydroxymethyl)-, (10R)-
- Cafaloin
- NSC374116
- NSC-631263
- SY232624
- DB-050215
- NSC227189
-
- MDL: MFCD00151160
- Inchi: 1S/C21H22O9/c22-6-8-4-10-14(21-20(29)19(28)17(26)13(7-23)30-21)9-2-1-3-11(24)15(9)18(27)16(10)12(25)5-8/h1-5,13-14,17,19-26,28-29H,6-7H2/t13-,14-,17-,19+,20-,21+/m1/s1
- InChI Key: AFHJQYHRLPMKHU-WEZNYRQKSA-N
- SMILES: O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]([H])([C@]1([H])[C@]1([H])C2C([H])=C([H])C([H])=C(C=2C(C2C(=C([H])C(C([H])([H])O[H])=C([H])C1=2)O[H])=O)O[H])O[H])O[H])O[H]
Computed Properties
- Exact Mass: 418.12600
- Monoisotopic Mass: 418.12638228 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 89
- XLogP3: -0.1
- Molecular Weight: 418.4
- Topological Polar Surface Area: 168
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.1±0.1 g/cm3
- Boiling Point: 752.6±60.0℃ at 760 mmHg
- Flash Point: 152.0±20.9 °C
- Solubility: pyridine: 50 mg/mL, clear, dark red
- PSA: 167.91000
- LogP: -0.89120
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Aloin(mixture of A&B) Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
- FLUKA BRAND F CODES:8
-
Hazardous Material Identification:
- Storage Condition:Store at 4 ℃, better at -4 ℃
Aloin(mixture of A&B) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XO626-1g |
Aloin(mixture of A&B) |
8015-61-0 | 95+% | 1g |
¥83.0 | 2022-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XO626-5g |
Aloin(mixture of A&B) |
8015-61-0 | 95+% | 5g |
¥270.0 | 2022-06-09 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0151-20mg |
Aloin(mixture of A&B) |
8015-61-0 | 98% | 20mg |
$20 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0151-1000mg |
Aloin(mixture of A&B) |
8015-61-0 | 98% | 1000mg |
$60 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0151-100mg |
Aloin(mixture of A&B) |
8015-61-0 | 98% | 100mg |
$40 | 2023-09-20 | |
| ChemScence | CS-0032167-1mg |
Aloin(mixture of A&B) |
8015-61-0 | 98.03% | 1mg |
$50.0 | 2022-04-26 | |
| ChemScence | CS-0032167-5mg |
Aloin(mixture of A&B) |
8015-61-0 | 98.03% | 5mg |
$110.0 | 2022-04-26 | |
| ChemScence | CS-0032167-10mg |
Aloin(mixture of A&B) |
8015-61-0 | 98.03% | 10mg |
$150.0 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54842-1mg |
Aloin(mixture of A&B) |
8015-61-0 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54842-5mg |
Aloin(mixture of A&B) |
8015-61-0 | 98% | 5mg |
¥0.00 | 2023-09-07 |
Aloin(mixture of A&B) Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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